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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Strontium Iodide (SrI₂:Eu) scintillators for high-resolution gamma-ray spectroscopy. Strontium

iodide is a brilliant scintillator, offering exceptional light yield and excellent energy resolution,

making it a compelling choice for a variety of applications, including nuclear medicine, radio-

pharmaceutical development, and environmental monitoring.[1][2][3][4] This document outlines

the necessary readout electronics, experimental setup, calibration procedures, and data

acquisition protocols to effectively harness the capabilities of SrI₂:Eu detectors.

Strontium Iodide (SrI₂:Eu) Scintillator Properties
Europium-doped Strontium Iodide (SrI₂:Eu) is a high-performance inorganic scintillator with

several key advantages. It boasts an exceptionally high light yield, excellent light yield

proportionality, and consequently, superior energy resolution compared to traditional

scintillators like NaI(Tl).[1][2][3][4][5] However, its relatively long scintillation decay time

necessitates careful selection and configuration of the readout electronics.[6]

Table 1: Key Properties of SrI₂(Eu) Scintillators
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Property Value Reference

Light Yield 80,000 - 120,000 photons/MeV [3][4][5][7]

Energy Resolution @ 662 keV 2.6% - 4% FWHM [1][3][5][8]

Decay Time 1 - 5 µs (size dependent) [4][6]

Peak Emission Wavelength ~435 nm [4][5]

Density 4.59 g/cm³ [1][4]

Effective Atomic Number (Zeff) 49 [1][4]

Hygroscopic Yes [6][8]

Readout Electronics Chain
A typical readout electronics chain for a SrI₂:Eu detector consists of a photodetector, a

preamplifier, a shaping amplifier, an Analog-to-Digital Converter (ADC), and a Multi-Channel

Analyzer (MCA). The long decay time of SrI₂:Eu is a critical factor influencing the choice and

settings of these components.
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Caption: Signal processing workflow for a SrI₂(Eu) detector.

Photodetectors: PMTs and SiPMs
The emission spectrum of SrI₂:Eu, peaking at approximately 435 nm, is well-matched with the

spectral sensitivity of bialkali photocathode Photomultiplier Tubes (PMTs) and blue-sensitive

Silicon Photomultipliers (SiPMs).[5]

Photomultiplier Tubes (PMTs): PMTs are the traditional choice for scintillator readout, offering

high gain, low noise, and large sensitive areas.[9][10][11][12] For SrI₂:Eu, a PMT with a high
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quantum efficiency in the blue region of the spectrum is recommended.

Silicon Photomultipliers (SiPMs): SiPMs are a modern solid-state alternative to PMTs,

providing advantages such as low operating voltage, compactness, and insensitivity to

magnetic fields.[13][14][15] When using SiPMs, it is important to consider their temperature-

dependent gain and dark count rate.

Table 2: Comparison of Photodetectors for SrI₂(Eu)

Feature
Photomultiplier Tube
(PMT)

Silicon Photomultiplier
(SiPM)

Operating Voltage High ( ~1000 V) Low ( ~30 V)

Gain ~10⁶ ~10⁶

Magnetic Field Immunity No Yes

Size Bulky Compact

Temperature Sensitivity Lower
Higher (Gain and Dark Count

Rate)

Preamplifier
The preamplifier is the first stage of signal processing, positioned as close as possible to the

photodetector. Its primary function is to integrate the charge pulse from the photodetector and

convert it into a voltage pulse with a long decay time (a "tail pulse"). A charge-sensitive

preamplifier is the preferred choice for spectroscopic applications.

Shaping Amplifier
The shaping amplifier receives the tail pulse from the preamplifier and transforms it into a

shaped pulse (typically semi-Gaussian) with a defined peaking time. This shaping process is

crucial for improving the signal-to-noise ratio and preventing pulse pile-up at high counting

rates.

Due to the long decay time of SrI₂:Eu, a long shaping time is essential to ensure that the full

scintillation light output is integrated. An optimal shaping time for SrI₂:Eu detectors is typically in
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the range of 10 to 25 microseconds. Insufficient shaping time will result in incomplete charge

collection and degraded energy resolution.

Analog-to-Digital Converter (ADC) and Multi-Channel
Analyzer (MCA)
The ADC digitizes the amplitude of the shaped pulse from the shaping amplifier. The Multi-

Channel Analyzer (MCA) then sorts these digitized pulse heights into a histogram, which

represents the energy spectrum of the detected gamma rays. Modern digital signal processing

systems often combine the ADC and MCA functionalities and may even perform digital pulse

shaping.

Experimental Protocols
Experimental Setup

Detector Assembly NIM Bin / Readout Electronics

{ SrI₂(Eu) Crystal |  Encapsulation} { PMT or SiPM |  High Voltage Supply} { Preamplifier}Signal { Shaping Amplifier}
Tail Pulse
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{ Computer |  Data Acquisition Software}Data
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Caption: Block diagram of the experimental setup.

Methodology:

Detector Assembly:

Handle the encapsulated SrI₂:Eu crystal with care, as it is hygroscopic.

Optically couple the scintillator to the photodetector (PMT or SiPM) using optical grease or

a silicone pad to ensure efficient light transmission.

Connect the photodetector to its high-voltage power supply.
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Electronics Connection:

Connect the output of the photodetector to the input of the preamplifier.

Connect the output of the preamplifier to the input of the shaping amplifier.

Connect the output of the shaping amplifier to the input of the ADC/MCA.

Connect the MCA to the computer via USB, Ethernet, or other appropriate interface.

Power and Initial Settings:

Turn on the NIM bin or power supply for the electronic modules.

Gradually increase the high voltage to the photodetector to the manufacturer's

recommended operating voltage.

Set the shaping amplifier to a long shaping time, starting with a value around 12 µs.

Set the gain of the shaping amplifier to an initial value.

Energy Calibration
Energy calibration establishes the relationship between the channel number in the MCA and

the corresponding gamma-ray energy.

Methodology:

Acquire Spectra from Standard Sources:

Place a calibration source with well-known gamma-ray energies (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu)

at a reproducible distance from the detector.

Acquire a spectrum for a sufficient time to obtain well-defined photopeaks.

Repeat this process for several calibration sources to cover the energy range of interest.

Identify Photopeak Centroids:
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Use the MCA software to determine the channel number corresponding to the centroid of

each photopeak.

Perform a Linear Fit:

Create a plot of gamma-ray energy (in keV) versus the corresponding channel number.

Perform a linear fit to the data points. The equation of the line represents the energy

calibration function (Energy = m * Channel + c).

Table 3: Common Gamma-ray Calibration Sources

Isotope Gamma-ray Energy (keV)

²⁴¹Am 59.5

¹³⁷Cs 661.7

⁶⁰Co 1173.2, 1332.5

¹⁵²Eu
121.8, 344.3, 778.9, 964.1, 1085.9, 1112.1,

1408.0

Efficiency Calibration
Efficiency calibration determines the detector's efficiency at detecting gamma rays of different

energies.

Methodology:

Use Calibrated Sources:

Use a set of calibrated radioactive sources with known activities.

Place each source at a fixed and reproducible distance from the detector.

Acquire Spectra and Determine Net Peak Areas:

Acquire a spectrum for each source for a known amount of time.
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For each photopeak, determine the net number of counts (total counts minus background).

Calculate Efficiency:

The full-energy peak efficiency (ε) at a given energy is calculated using the following

formula: ε = (Net Counts / Live Time) / (Source Activity * Gamma-ray Emission Probability)

Plot Efficiency Curve:

Plot the calculated efficiency as a function of gamma-ray energy. This curve can then be

used to determine the activity of unknown sources.

Data Acquisition and Analysis
Protocol:

Background Measurement: Before measuring a sample, acquire a background spectrum for

a sufficiently long time to identify and quantify background radiation.

Sample Measurement: Place the sample at the same position used for efficiency calibration

and acquire a spectrum.

Data Analysis:

Subtract the background spectrum from the sample spectrum.

Identify the photopeaks in the net spectrum.

Use the energy calibration to determine the energies of the gamma rays and identify the

radionuclides present.

Use the efficiency calibration and the net peak areas to quantify the activity of each

radionuclide.

Conclusion
Strontium iodide detectors offer outstanding performance for gamma-ray spectroscopy. By

carefully selecting and configuring the readout electronics, particularly by using a long shaping
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time to accommodate the scintillator's slow decay, researchers can achieve excellent energy

resolution and high detection efficiency. The protocols outlined in these application notes

provide a solid foundation for setting up, calibrating, and utilizing SrI₂:Eu detector systems for a

wide range of scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13733583/docs#application-notes-and-protocols-for-
readout-electronics-of-strontium-iodide-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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